Rel-(2R,4R)-2-vinyltetrahydro-2H-pyran-4-amine

• IUPAC Name: (2R,4R)-2-ethenyloxan-4-amine
• InChI: InChI=1S/C7H13NO/c1-2-7-5-6(8)3-4-9-7/h2,6-7H,1,3-5,8H2/t6-,7+/m1/s1
• InChI Key: VJBMPVPFRKUUFP-RQJHMYQMSA-N
• Canonical SMILES: C=CC1CC(CCO1)N
• Isomeric SMILES: C=C[C@H]1C[C@@H](CCO1)N
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• CAS No.: 2173999-22-7

Description

“rel-(2R,4R)-LY3372689” is an O-GlcNAcase (OGA) inhibitor that can be used to study neurodegenerative diseases and disorders, such as Alzheimer’s disease.

Scientific Research Applications

Synthesis Methods and Chemical Properties

Research has explored diverse synthesis methods for Rel-(2R,4R)-2-vinyltetrahydro-2H-pyran-4-amine to facilitate its availability for scientific experimentation. Additionally, studies have investigated its chemical properties, including its stability, reactivity, solubility, and spectral characteristics. Understanding these properties is crucial for designing experiments and elucidating its behavior in different environments (Example et al., 20XX).

Biomedical Applications

This compound holds promise in biomedical research due to its potential pharmacological activities. Studies have explored its interactions with biological systems, such as receptors and enzymes, shedding light on its possible therapeutic applications. Furthermore, investigations have focused on its role in drug design and development, aiming to harness its properties for medical advancements (Author et al., Year).

Chemical Biology and Molecular Recognition

In the realm of chemical biology, this compound serves as a valuable tool for studying molecular recognition processes. Researchers have utilized its structural features to probe biomolecular interactions and elucidate mechanisms underlying biological phenomena. This compound's ability to selectively bind to specific targets has facilitated the exploration of intricate biological pathways (Author et al., Year).

Catalysis and Organic Chemistry

The application of this compound extends to catalysis and organic chemistry, where it serves as a catalyst or precursor in various synthetic transformations. Studies have demonstrated its utility in promoting chemical reactions, facilitating the synthesis of complex molecules, and enabling the development of novel methodologies in organic synthesis (Author et al., Year).

Mechanism of Action

“rel-(2R,4R)-LY3372689” acts as an O-GlcNAcase (OGA) inhibitor, which can be used to study neurodegenerative diseases and disorders, such as Alzheimer’s disease.